Cas no 51-16-1 (1H-Purin-2-amine, mononitrate (9CI))

• Product Name: 1H-Purin-2-amine, mononitrate (9CI)
• CAS No: 51-16-1
• MF: C₅H₆N₆O₃
• MW: 198.139539241791
• CID: 373282
• PubChem ID: 160416
• Update Time: 2025-04-19

1H-Purin-2-amine, mononitrate (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-2-amine, mononitrate (9CI)
• 2-AMINOPURINE NITRATE
• 2-AMINOPURINE NITRATE SALT
• nitric acid,7H-purin-2-amine
• 2-AP nitrate salt
• 7h-purin-2-amine nitrate(1:1)
• Purine,2-amino-,mononitrate
• CHEMBL1356616
• Purine, 2-amino-, nitrate
• SMR000875226
• SCHEMBL5667807
• nitric acid;7H-purin-2-amine
• HMS3371F02
• Purine, 2-amino-, mononitrate
• FT-0631222
• MLS001332474
• DTXSID60198997
• 1H-Purin-2-amine, mononitrate
• 7H-purin-2-amine; nitric acid
• 51-16-1
• HMS2232J22
• 2-Aminopurine nitrate salt, >=99%
• 7H-Purin-2-amine nitrate
• MLS001332473
• 2-AMINOPURINENITRATESALT
• DTXCID20121488
• DB-051909

• Inchi： 1S/C5H5N5.HNO3/c6-5-7-1-3-4(10-5)9-2-8-3;2-1(3)4/h1-2H,(H3,6,7,8,9,10);(H,2,3,4)
• InChI Key： PGDNOZBGABWZLD-UHFFFAOYSA-N
• SMILES： O[N+](=O)[O-].N1C=NC2=C1C=NC(N)=N2

Computed Properties

• Exact Mass: 198.05000
• Monoisotopic Mass: 198.050138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147

Experimental Properties

• Boiling Point: 616.3°C at 760 mmHg
• Flash Point: 362.9°C
• PSA: 146.53000
• LogP: 0.69180

1H-Purin-2-amine, mononitrate (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 22
• RTECS：UO7505700
• Hazardous Material Identification：
• Risk Phrases：R22